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Compound of Interest

Compound Name:
7-Benzyloxy-4-

trifluoromethylcoumarin

Cat. No.: B184656 Get Quote

This guide provides comprehensive technical information on 7-Benzyloxy-4-
trifluoromethylcoumarin (BFC), a key fluorogenic substrate used in drug metabolism and

toxicology research. It is intended for researchers, scientists, and professionals in the field of

drug development.

Core Compound Information
Chemical Identity and Structure

7-Benzyloxy-4-trifluoromethylcoumarin, commonly abbreviated as BFC, is a synthetic

derivative of coumarin. Structurally, it features a benzyloxy group at the 7-position and a

trifluoromethyl group at the 4-position of the coumarin core. This substitution pattern is critical

for its function as a fluorogenic probe.

CAS Number: 220001-53-6[1][2][3]

Synonyms: 7-BFC, BFC[1][3]

The chemical structure is represented by the following identifiers:

SMILES:FC(F)(F)C1=CC(=O)Oc2cc(OCc3ccccc3)ccc12[4]

InChI:1S/C17H11F3O3/c18-17(19,20)14-9-16(21)23-15-8-12(6-7-13(14)15)22-10-11-4-2-1-

3-5-11/h1-9H,10H2[1][4]
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InChI Key:WVKLERKKJXUPIK-UHFFFAOYSA-N[1][4]

Physicochemical and Handling Data
BFC is typically supplied as a solid and requires specific storage conditions to maintain its

stability. Its solubility is a key consideration for its use in in-vitro assays.

Property Value Citations

Molecular Formula C₁₇H₁₁F₃O₃ [1][3][4]

Molecular Weight 320.26 g/mol [3][4]

Appearance
Solid, White to off-white

powder
[2][4]

Purity ≥95%, ≥98%, or ≥99% (HPLC) [1][3][4]

Solubility
DMF: 3 mg/ml; DMSO: 1

mg/ml
[1][2]

Storage Temperature -20°C [1][4]

Stability ≥ 4 years when stored at -20°C [1][2]

Mechanism of Action and Applications
Fluorogenic Substrate for Cytochrome P450 Enzymes

BFC serves as a biomarker and fluorogenic substrate for cytochrome P450 (CYP) enzymes,

which are crucial in drug metabolism.[3] The primary application of BFC is in the quantitative

measurement of the activity of specific CYP isoforms, particularly CYP1A2 and CYP3A4 in

humans.[1][2][5][6][7]

The enzymatic reaction involves the O-debenzylation of BFC by a CYP enzyme. This cleavage

reaction releases the benzyl group and produces the highly fluorescent metabolite, 7-hydroxy-

4-trifluoromethylcoumarin (HFC). The fluorescence of HFC can then be measured to determine

the rate of the enzymatic reaction, which is directly proportional to the CYP enzyme's activity.[1]

Below is a diagram illustrating the enzymatic conversion of BFC to its fluorescent product HFC.
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7-Benzyloxy-4-trifluoromethylcoumarin
(BFC, Non-fluorescent)

7-Hydroxy-4-trifluoromethylcoumarin
(HFC, Highly Fluorescent)

 O-debenzylation

Cytochrome P450
(e.g., CYP1A2, CYP3A4)
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Preparation

Incubation

Termination & Measurement

Prepare BFC substrate solution

Add microsomes and BFC to well

Prepare microsome suspension in buffer

Pre-incubate mixture

Initiate reaction with NADPH

Incubate at 37°C

Stop reaction (e.g., with acetonitrile)

Measure HFC fluorescence
(Ex: 410 nm, Em: 530 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184656#7-benzyloxy-4-trifluoromethylcoumarin-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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